Cas no 101268-52-4 (2,2-diethoxyethyl benzoate)

• Product Name: 2,2-diethoxyethyl benzoate
• CAS No: 101268-52-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1128534
• PubChem ID: 11817258
• Update Time: 2025-04-20

2,2-diethoxyethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2,2-diethoxyethyl benzoate
• ethanol, 2,2-diethoxy-, benzoate
• LogP
• benzoic acid,2,2-diethoxyethanol
• 2,2-DIETHOXYETHYLBENZOATE
• AKOS015889985
• BENZOYLOXY ACETALDEHYDE DIETHYL ACETAL
• A834917
• 101268-52-4
• DTXSID50473583
• 64904-47-8
• QFKKHAZEIWDXRZ-UHFFFAOYSA-N
• 2-(benzoyloxy)acetaldehyde diethyl acetal
• SCHEMBL714676
• 2-benzoyloxyacetaldehyde Diethyl Acetal
• 2,2-diethoxyethyl benzoate;2-Oxoethyl benzoate

• MDL： MFCD09952024
• Inchi： 1S/C13H18O4/c1-3-15-12(16-4-2)10-17-13(14)11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3
• InChI Key： QFKKHAZEIWDXRZ-UHFFFAOYSA-N
• SMILES： O(CC)C(COC(C1C=CC=CC=1)=O)OCC

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76